Cas no 20194-41-6 (Epicatechin-pentaacetate)

• Product Name: Epicatechin-pentaacetate
• CAS No: 20194-41-6
• MF: C₂₅H₂₄O₁₁
• MW: 500.45146
• CID: 837532
• PubChem ID: 5317058
• Update Time: 2024-10-31

Epicatechin-pentaacetate Chemical and Physical Properties

Names and Identifiers

• Epicatechin-pentaacetate
• (2R,3R)-2-(3,4-Diacetoxyphenyl)-3,4-dihydro-2H-chromene-3,5,7-tri yl triacetate
• EPICATECHIN PENTAACETATE
• (-)-epicatechin pentaacetate
• (-)-Epicatechin-pentaacetat
• 1H-Isoindol-1-one, 3,3,4,5,6,7-hexachloro-2,3-dihydro-
• 3,3,4,5,6,7-Hexachlorisoindolin-1-on
• 3,3,4,5,6,7-Hexachlor-isoindolin-1-on
• 3,3',4',5,7-O-pentaacetyl-(-)-epicatechin
• 3,5,7,3',4'-pentaacetyl epicatechin
• CTK1E3780
• pentaacetate of (-)-epicatechin
• penta-O-acetyl-(-)-epicatechin
• (-)-Pentaacetylepicatechin
• (-)-Epicatechin-pentaacetate
• [ "" ]
• Spectrum4_001633
• CCG-38704
• FS-9530
• SPBio_000570
• Spectrum3_001219
• KBioSS_002522
• 20194-41-6
• BDBM50437696
• Spectrum_001964
• KBio2_002514
• 2H-1-Benzopyran-3,5,7-triol, 2-[3,4-bis(acetyloxy)phenyl]-3,4-dihydro-, triacetate, (2R,3R)-
• SR-05000002728-2
• BRD-K93674274-001-02-0
• CS-0024286
• BSPBio_002638
• (2R,3R)-2-(3,4-Diacetoxyphenyl)chroman-3,5,7-triyl triacetate
• KBio2_007650
• SR-05000002728-1
• SR-05000002728
• Spectrum2_000465
• Epicatechinpentaacetate
• CHEMBL2408677
• SPECTRUM1504256
• KBio2_005082
• HY-N3827
• [(2R,3R)-5,7-diacetyloxy-2-(3,4-diacetyloxyphenyl)-3,4-dihydro-2H-chromen-3-yl] acetate
• Spectrum5_000445
• AKOS016034197
• SDCCGMLS-0066813.P001
• NCGC00178559-01
• SCHEMBL14691288
• KBio3_002138
• KBioGR_002065
• ((2R,3R)-5,7-diacetyloxy-2-(3,4-diacetyloxyphenyl)-3,4-dihydro-2H-chromen-3-yl) acetate
• (2R,3R)-5,7-bis(acetyloxy)-2-[3,4-bis(acetyloxy)phenyl]-3,4-dihydro-2H-1-benzopyran-3-yl acetate
• Epicatechin pentaacetic acid

• Inchi： InChI=1S/C25H24O11/c1-12(26)31-18-9-21(33-14(3)28)19-11-24(35-16(5)30)25(36-22(19)10-18)17-6-7-20(32-13(2)27)23(8-17)34-15(4)29/h6-10,24-25H,11H2,1-5H3/t24-,25-/m1/s1
• InChI Key： BKYWAYNSDFXIPL-JWQCQUIFSA-N
• SMILES： CC(=O)Oc1ccc(cc1OC(=O)C)[C@@H]2[C@@H](Cc3c(cc(cc3OC(=O)C)OC(=O)C)O2)OC(=O)C

Computed Properties

• Exact Mass: 500.13186158g/mol
• Monoisotopic Mass: 500.13186158g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 36
• Rotatable Bond Count: 11
• Complexity: 855
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 141Ų

Experimental Properties

• Color/Form: Powder
• Density: 1.4±0.1 g/cm3
• Boiling Point: 624.2±55.0 °C at 760 mmHg
• Flash Point: 266.6±31.5 °C
• PSA: 140.73000
• LogP: 2.99570
• Vapor Pressure: 0.0±1.8 mmHg at 25°C

Epicatechin-pentaacetate Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Catechins
• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone